2-Bromooxazole-4-carboxylic acid
Overview
Description
“2-Bromooxazole-4-carboxylic acid” is a chemical compound with the molecular formula C4H2BrNO3 . It is used as an intermediate for pharmaceuticals .
Molecular Structure Analysis
The molecular structure of “2-Bromooxazole-4-carboxylic acid” consists of a five-membered oxazole ring with a bromine atom at the 2nd position and a carboxylic acid group at the 4th position .
Scientific Research Applications
Medicinal Chemistry: Antimicrobial and Anti-biofilm Agent
2-Bromooxazole-4-carboxylic acid derivatives have been studied for their antimicrobial properties. Research indicates that these compounds can inhibit the formation of biofilms by bacteria such as Staphylococcus aureus. Biofilms are a major concern in clinical settings due to their resistance to antibiotics, and compounds that can prevent their formation or disrupt existing biofilms are valuable in the development of new therapeutic strategies .
Organic Synthesis: Building Block for Heterocyclic Compounds
In organic synthesis, 2-Bromooxazole-4-carboxylic acid serves as a building block for the construction of oxazole rings, which are prevalent in many biologically active molecules. The bromine atom in the compound provides a reactive site for further functionalization, making it a versatile precursor for synthesizing a wide range of heterocyclic compounds .
Pharmaceutical Industry: Drug Design and Development
Carboxylic acids, including oxazole derivatives, are often used as counterions in pharmaceutical salts to improve the solubility and bioavailability of drugs. The presence of the carboxylic acid group in 2-Bromooxazole-4-carboxylic acid makes it a potential candidate for forming stable pharmaceutical salts with various active pharmaceutical ingredients (APIs) .
Material Science: Precursor for Advanced Materials
The oxazole ring found in 2-Bromooxazole-4-carboxylic acid is a component of many advanced materials, including polymers and organic light-emitting diodes (OLEDs). Its incorporation into materials can impart unique electronic and photophysical properties, which are essential for developing new materials with specific functionalities .
Environmental Science: Study of Microbial Metabolites
Oxazole derivatives, including those related to 2-Bromooxazole-4-carboxylic acid, are found in natural products isolated from various microorganisms. These compounds are of interest in environmental science for their role in microbial interactions and their potential use in bioremediation processes .
Biochemistry Research: Enzyme Inhibition Studies
In biochemistry research, 2-Bromooxazole-4-carboxylic acid and its derivatives can be used to study enzyme inhibition. The oxazole ring can mimic the transition state of enzymatic reactions or bind to active sites, providing insights into enzyme mechanisms and aiding in the design of enzyme inhibitors .
Safety and Hazards
properties
IUPAC Name |
2-bromo-1,3-oxazole-4-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H2BrNO3/c5-4-6-2(1-9-4)3(7)8/h1H,(H,7,8) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OLHDAGXOANXUHG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N=C(O1)Br)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H2BrNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60694641 |
Source
|
| Record name | 2-Bromo-1,3-oxazole-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60694641 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
191.97 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromooxazole-4-carboxylic acid | |
CAS RN |
1167055-73-3 |
Source
|
| Record name | 2-Bromo-4-oxazolecarboxylic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1167055-73-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Bromo-1,3-oxazole-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60694641 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-bromo-1,3-oxazole-4-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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